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Compound of Interest

Compound Name: 4-Bromobiphenyl

Cat. No.: B057062

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the
handling and disposal of 4-Bromobiphenyl. Adherence to these procedures is critical for
ensuring a safe laboratory environment and mitigating risks associated with this chemical.

Hazard Summary

4-Bromobiphenyl is a hazardous chemical that is harmful if swallowed, causes skin irritation,
and can lead to serious eye damage.[1][2][3] It may also cause respiratory irritation.[1][3] It is
classified as very toxic to aquatic life.

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following PPE is mandatory when
handling 4-Bromobiphenyl:
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Protection Type

Specific PPE Requirement

Rationale

Eye and Face Protection

Chemical safety goggles or
eyeglasses that meet OSHA's
eye and face protection
regulations in 29 CFR
1910.133 or European
Standard EN166. A face shield
may be appropriate in some
situations to protect against

splashes.

To prevent serious eye
irritation or damage from dust

or splashes.

Skin Protection

- Gloves: Chemical-resistant
gloves such as nitrile or
neoprene should be worn.
Gloves must be inspected
before use and changed
immediately if contaminated. -
Lab Coat: A flame-resistant lab
coat should be worn and fully
buttoned. - Clothing: Long
pants and closed-toe shoes

are required.

To prevent skin irritation upon
contact. Contaminated clothing
should be removed and

washed before reuse.

Respiratory Protection

All handling of solid 4-
Bromobiphenyl should be
conducted in a certified
chemical fume hood to avoid
inhalation of dust. If a fume
hood is not available, a
NIOSH-approved respirator

should be used.

To protect the respiratory

system from irritation.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 4-Bromobiphenyl is essential to minimize exposure and

prevent accidents.
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. Preparation:
Ensure the chemical fume hood is clean, uncluttered, and functioning correctly.
Verify that all necessary PPE is available and in good condition.
Locate the nearest eyewash station and safety shower before commencing work.
Have appropriate spill containment materials readily accessible.

. Handling:

Conduct all weighing and transferring of solid 4-Bromobiphenyl within a chemical fume
hood to minimize dust inhalation.

Avoid direct contact with the skin, eyes, and clothing.
Use compatible tools (e.g., spatulas, weighing paper) to handle the chemical.
Keep the container tightly closed when not in use.
. Post-Handling:
Thoroughly wash hands with soap and water after handling, even if gloves were worn.
Clean all contaminated surfaces in the fume hood.
Properly remove and dispose of contaminated gloves and any other disposable PPE.

Disposal Plan

Proper disposal of 4-Bromobiphenyl and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.

o Waste Collection:

o Collect all waste containing 4-Bromobiphenyl in a designated, properly labeled, and
sealed container.
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o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) guidelines.

o Container Management:

o The waste container should be stored in a well-ventilated, secondary containment area
away from incompatible materials.

o Disposal Procedure:

o Dispose of the chemical waste through your institution's hazardous waste program. All
disposal activities must comply with local, state, and federal regulations.

Quantitative Data

The following table summarizes key quantitative data for 4-Bromobiphenyl:

Property Value

Molecular Formula C12H9Br

Molecular Weight 233.11 g/mol

Melting Point 89-92°C/192.2-197.6 °F
Boiling Point 310 °C /590 °F @ 760 mmHg
Flash Point 143 °C/289.4 °F
Appearance Off-white solid

Solubility Insoluble in water

Experimental Workflow

The following diagram outlines the standard operating procedure for the safe handling of 4-
Bromobiphenyl, from preparation to disposal.
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Caption: Workflow for Safe Handling of 4-Bromobiphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-bromobiphenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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